Cas no 1179361-81-9 (6-Chloro-7-fluoro-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-Chloro-7-fluoro-2,3-dihydro-1H-inden-1-one
• CAS No: 1179361-81-9
• MF: C₉H₆ClFO
• MW: 184.594745159149
• MDL: MFCD12547663
• CID: 836334
• PubChem ID: 46839617
• Update Time: 2024-11-03

6-Chloro-7-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-fluoro-2,3-dihydro-1H-inden-1-one
• 6-chloro-7-fluoro-2,3-dihydroinden-1-one
• X9241
• DTXSID90676612
• MFCD12547663
• FT-0660181
• F52756
• 1179361-81-9
• CS-0339004
• AM8904
• AKOS015854314
• DB-061180

• MDL： MFCD12547663
• Inchi： 1S/C9H6ClFO/c10-6-3-1-5-2-4-7(12)8(5)9(6)11/h1,3H,2,4H2
• InChI Key： DWOJVTYJLHIUFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)C(CC2)=O

Computed Properties

• Exact Mass: 184.00900
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.60800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones